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Compound of Interest

Compound Name: H-Phg-OH

Cat. No.: B7770783

Introduction: L-Phenylglycine is a non-proteinogenic a-amino acid, meaning it is not one of the
20 common amino acids encoded by the standard genetic code.[1] Structurally, it is similar to
alanine, but with a phenyl group replacing the methyl group.[1] This amino acid and its
derivatives are of significant interest in pharmaceutical development and organic synthesis due
to their unique structural and chemical properties.[2] L-Phenylglycine serves as a crucial
building block in the synthesis of various pharmaceuticals, particularly those targeting
neurological disorders, and plays a vital role as a chiral auxiliary in asymmetric synthesis.[2]

Identifier and Synonyms
The Chemical Abstracts Service (CAS) number for L-Phenylglycine is 2935-35-5.[1][3][4][5]

Below is a list of its common synonyms:

e (2S)-2-amino-2-phenylacetic acid[4]

(S)-2-Amino-2-phenylacetic acid[3][4]

(S)-(+)-2-Phenylglycine[3][4]

(S)-(+)-o-Aminophenylacetic Acid[4]

(S)-phenylglycine[4]

H-Phg-OH[3]
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e L-(+)-2-Phenylglycine[3][4][5]

o L-(+)-alpha-Aminophenylacetic acid[4]
e L-2-Phenylglycine[3][5]

e L-Phg[3]

e L-a-Phenylglycine[5]

e PHENYLGLYCINE[3]

Physicochemical Properties

A summary of the key physicochemical properties of L-Phenylglycine is presented in the table

Aqueous Base

below.
Property Value Reference
Molecular Formula C8HONO2 [31141[5]
Molecular Weight 151.16 g/mol [3114]
Appearance White crystalline powder [11[31[5]
Melting Point >300 °C [3]
Boiling Point 273.17°C (estimate) [3]
Density 1.2023 (estimate) [3]
Solubility Soluble in Aqueous Acid and 3]

Optical Activity [0]20/D

+155° (c=1in1 M HCI)

[3]

pKa

1.83 (at 25°C)

[3]

Storage Temperature

Room temperature, in a dark,

inert atmosphere

[3]
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Experimental Protocols

Synthesis of L-Phenylglycine

Several methods for the synthesis of L-Phenylglycine have been reported.

1. Strecker Synthesis from Benzaldehyde: This is a classical method for synthesizing amino

acids. Phenylglycine can be prepared from benzaldehyde through an amino cyanation reaction,
commonly known as the Strecker synthesis.[1]

2. Reductive Amination: Another approach involves the reductive amination of phenylglyoxylic
acid to yield phenylglycine.[1]

3. Enzymatic Synthesis from 2-amino-2-phenylacetonitrile: This method utilizes an enzyme for
stereospecific synthesis.

e Reaction: 10 mM of 2-amino-2-phenylacetonitrile is incubated at 30°C in 100 mM potassium
phosphate buffer (pH 7.3) with 0.008 mg of purified a-aminonitrilase NIT28 in a final volume
of 1.0 mL.[6]

e Quenching: The reaction is stopped at a specified time by adding 1 pl of TFA.[6]

e Analysis: The mixture is centrifuged to pellet the precipitated protein, and the supernatant is
analyzed by HPLC.[6]

4. Resolution of Racemic Phenylglycine: A common industrial approach is to first synthesize
racemic (DL)-phenylglycine and then resolve the enantiomers.

e Racemate Synthesis: Racemic phenylglycine is generated by reacting chloroform,
benzaldehyde, sodium hydroxide, ammonia, and a solid ammonium salt in water at room
temperature and atmospheric pressure.[7]

o Resolution: The racemic mixture is then resolved using a resolving agent like
camphorsulfonic acid in an aqueous solution. This process separates the D- and L-
enantiomers.[7]

Purification
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A common method for the purification of L-Phenylglycine is recrystallization from ethanol.[3]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)

An HPLC method has been established for the analysis of phenylglycine.[8]

Mobile Phase: A mixture of methanol and monosodium phosphate (20 mmol/L) in a 1:9
volume ratio.[8]

Flow Rate: 1 mL/min.[8]

Detection: UV detection at a wavelength of 260 nm.[8]

Linear Range: The standard curve for phenylglycine is linear over the concentration range of
25 - 400 mg/L.[8]

Visualizations
Biosynthesis of L-Phenylglycine

The biosynthesis of L-phenylglycine in some organisms, such as Streptomyces
pristinaespiralis, starts from phenylpyruvate. This pathway involves a series of enzymatic
reactions encoded by the pgl gene cluster.[9]

L-Phenylglycine Biosynthesis Pathway

pglA pglB palC, pglD pglE
Phenylpyruvate Intermediate 1 P Intermediate 2 P Intermediate 3 L-Phenylglycine

Click to download full resolution via product page

Caption: Biosynthesis pathway of L-Phenylglycine from phenylpyruvate.

Workflow for Synthesis and Resolution
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This diagram illustrates a general workflow for the chemical synthesis of racemic phenylglycine
followed by chiral resolution to obtain pure L-Phenylglycine.[7]

Synthesis of Racemic Phenylglycine
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Caption: Workflow for the synthesis and resolution of L-Phenylglycine.

Applications in Drug Development
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L-Phenylglycine is a valuable building block in drug discovery and development, primarily due
to its role in creating complex and stereospecific molecules.[2][10]
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Caption: Role of L-Phenylglycine in pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural
products - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00025D
[pubs.rsc.org]

» 10. Design, synthesis, and evaluation of novel I-phenylglycine derivatives as potential PPARy
lead compounds - PubMed [pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [L-Phenylglycine: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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